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Compound of Interest

Compound Name: 6-Chloro-8-fluoroquinoline

CAS No.: 52200-53-0

Cat. No.: B1488121

Get Quote

An In-depth Technical Guide to 6-Chloro-8-fluoroquinoline (CAS 52200-53-0) for Advanced

Research and Development

Introduction
6-Chloro-8-fluoroquinoline, with the CAS number 52200-53-0, is a halogenated quinoline

derivative of significant interest to the scientific community, particularly those in drug discovery

and materials science. This heterocyclic compound serves as a critical building block in the

synthesis of complex organic molecules. Its structural uniqueness, stemming from the

presence of both chlorine and fluorine substituents on the quinoline core, imparts distinct

chemical properties that are leveraged in the development of high-value products, most notably

in the pharmaceutical industry. The quinoline scaffold itself is a well-established

pharmacophore, and the addition of halogens can significantly influence a molecule's

lipophilicity, metabolic stability, and binding interactions with biological targets. This guide

provides a comprehensive overview of the key properties, synthesis, reactivity, and applications

of 6-chloro-8-fluoroquinoline, tailored for researchers, scientists, and professionals in drug

development.
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Physicochemical and Computed Properties
6-Chloro-8-fluoroquinoline typically presents as a white to yellow crystalline solid.[1] Its

fundamental properties are summarized in the table below. The computed properties provide

insights into its behavior in biological systems and its suitability for various chemical

transformations.

Property Value Source

Molecular Formula C₉H₅ClFN [2]

Molecular Weight 181.59 g/mol [3]

Appearance White to yellow crystal [1]

Melting Point 79 - 81 °C [1]

Solubility Soluble in organic solvents [2]

XLogP3 2.8 [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Rotatable Bond Count 0 [3]

Synthesis and Mechanistic Considerations
The synthesis of substituted quinolines can be achieved through several classic organic

reactions. For 6-Chloro-8-fluoroquinoline, a plausible synthetic route would involve a

variation of the Skraup synthesis or the Gould-Jacobs reaction, starting from a suitably

substituted aniline.

Proposed Synthetic Pathway: Skraup Synthesis
Adaptation
The Skraup synthesis is a robust method for constructing the quinoline ring system. A likely

precursor for 6-Chloro-8-fluoroquinoline would be 2-amino-3-chloro-5-fluorophenol or a
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related aniline derivative. The general principle involves the reaction of an aniline with glycerol,

an oxidizing agent (such as arsenic pentoxide or nitrobenzene), and sulfuric acid. The sulfuric

acid acts as both a catalyst and a dehydrating agent.

Substituted Aniline
(e.g., 4-Chloro-2-fluoroaniline)

Michael Addition

Glycerol

Acrolein (in situ)

Dehydration

Sulfuric Acid (Catalyst)

Oxidizing Agent
(e.g., Nitrobenzene)

Oxidation

Cyclization & Dehydration

6-Chloro-8-fluoroquinoline

Click to download full resolution via product page

Caption: Synthetic utility of 6-Chloro-8-fluoroquinoline in preparing the core of

fluoroquinolone antibiotics.

Application in Schiff Base Synthesis for Sensing
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This compound is also used to synthesize Schiff bases, which can act as ligands for metal ions.

T[1]he resulting complexes often exhibit fluorescence, making them useful as chemosensors

for metal ion detection. The synthesis involves the condensation of a derivative of 6-Chloro-8-
fluoroquinoline (where the chloro group has been substituted with an amino group) with an

aldehyde.

Experimental Protocol: General Schiff Base Formation
Dissolve the amino-quinoline derivative (1.0 eq) in a suitable solvent such as ethanol.

Add the desired aldehyde (1.0-1.2 eq) to the solution.

A catalytic amount of an acid, such as acetic acid, can be added to facilitate the reaction.

Reflux the mixture for several hours, monitoring the reaction by TLC.

Upon completion, cool the reaction mixture to allow the Schiff base product to crystallize.

The solid product can be collected by filtration and washed with cold ethanol.

Safety and Handling
As with many halogenated organic compounds, 6-Chloro-8-fluoroquinoline should be

handled with care. Based on data from structurally related compounds, it is likely to be a skin

and eye irritant and may cause respiratory irritation. S[4][5]tandard laboratory safety protocols

should be strictly followed.
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Precaution Recommendation

Personal Protective Equipment (PPE)

Safety goggles, chemical-resistant gloves, and a

lab coat are mandatory. Work should be

conducted in a well-ventilated fume hood.

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area, away from

incompatible materials such as strong oxidizing

agents.

Disposal
Dispose of in accordance with local, state, and

federal regulations for chemical waste.

First Aid (Eyes)

Immediately flush with plenty of water for at

least 15 minutes, lifting upper and lower eyelids.

Seek medical attention.

First Aid (Skin)

Immediately wash with soap and water. Remove

contaminated clothing. Seek medical attention if

irritation persists.

First Aid (Inhalation)

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.

First Aid (Ingestion)
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Conclusion
6-Chloro-8-fluoroquinoline is a valuable and versatile chemical intermediate with significant

applications in medicinal chemistry and materials science. Its unique combination of a quinoline

core with chlorine and fluorine substituents provides a platform for the synthesis of a wide

range of functional molecules, most notably as a key building block for advanced

fluoroquinolone antibiotics. A thorough understanding of its synthesis, reactivity, and handling is

essential for researchers looking to exploit its full potential in the development of novel drugs

and materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-52200-53-0-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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